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Introduction

GW2433 is a potent dual agonist of Peroxisome Proliferator-Activated Receptor alpha (PPAR«)
and delta (PPARJ).[1][2][3] These nuclear receptors are critical regulators of lipid metabolism,
and their activation has been shown to increase the transcription of genes involved in fatty acid
uptake, binding, and catabolism.[1][4][5] Specifically, PPARa and PPARS play key roles in
promoting mitochondrial fatty acid oxidation (FAO), making GW2433 a valuable tool for
studying metabolic diseases such as dyslipidemia and type |l diabetes.[2]

These application notes provide detailed protocols for utilizing GW2433 in fatty acid oxidation
assays, enabling researchers to investigate its effects on cellular bioenergetics. The protocols
are designed for both Seahorse XF platforms and traditional radiometric assays.

Mechanism of Action

As a dual PPARa/d agonist, GW2433 binds to and activates these receptors. Upon activation,
the PPARSs form a heterodimer with the Retinoid X Receptor (RXR) and bind to Peroxisome
Proliferator Response Elements (PPRES) in the promoter regions of target genes. This
interaction recruits coactivators and initiates the transcription of genes integral to fatty acid
metabolism.

Key target genes include:
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» Carnitine Palmitoyltransferase 1 (CPT1): The rate-limiting enzyme for the transport of long-
chain fatty acids into the mitochondria for B-oxidation.[1][6]

» Fatty Acid Binding Proteins (FABPS): Involved in the intracellular transport of fatty acids.[1]
¢ Acyl-CoA Synthetases (ACS): Activate fatty acids for metabolism.

By upregulating these and other genes, GW2433 effectively enhances the capacity of cells to
oxidize fatty acids for energy production.

Quantitative Data

The following table summarizes the reported potency of GW2433 on a key target gene involved
in fatty acid metabolism. While direct FAO EC50 values for GW2433 are not readily available in
the public domain, the EC50 for the induction of Liver Fatty Acid Binding Protein (L-FABP)
MRNA provides a strong indication of its biological activity.

Effective
Compound Target Assay Concentration Reference
(EC50)
L-FABP mRNA
Gw2433 PPARJ induction in fleal ~300 nM [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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